![molecular formula C14H11FO3 B6397917 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% CAS No. 1261930-08-8](/img/structure/B6397917.png)
6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95%
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Overview
Description
6-Fluoro-2-(2-methoxyphenyl)benzoic acid (6F2MPA) is a small molecule compound with a wide range of applications. It is a derivative of benzoic acid and is known for its unique properties. 6F2MPA has been used in many scientific and medical applications, including as a synthetic intermediate in pharmaceuticals, as a reagent in organic synthesis, and as a model compound in biochemical research.
Scientific Research Applications
6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has been used in several scientific research applications. It has been used as a reagent in organic synthesis, as a model compound in biochemical studies, and as an intermediate in the synthesis of pharmaceuticals. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has been used in studies of enzyme-catalyzed reactions, protein folding, and drug metabolism.
Mechanism of Action
The mechanism of action of 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% interacts with proteins and enzymes in the cell, leading to changes in their structure and activity. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% are not yet fully understood. However, it is believed to have various effects on the body, including the inhibition of certain enzymes involved in drug metabolism. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant effects in animal models.
Advantages and Limitations for Lab Experiments
6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is a small molecule, so it can be easily synthesized and used in a variety of experiments. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has a wide range of applications, so it can be used in many different types of research. However, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% also has some limitations. It is not very soluble in water, so it is not suitable for use in aqueous solutions. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% can be toxic if used in high concentrations.
Future Directions
There are many potential future directions for 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% research. It could be used to investigate the mechanism of action of other compounds, such as drugs. In addition, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% could be used to develop new therapeutic agents and to study the effects of drugs on the body. Furthermore, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% could be used to study the effects of environmental toxins on the body. Finally, 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% could be used to study the effects of nutrition on health and disease.
Synthesis Methods
6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% can be synthesized by several methods. The most common method is the reaction of 2-methoxyphenol and 6-fluorobenzoic acid in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction produces a mixture of 6-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% and 2-methoxybenzoic acid as the products. The reaction can be carried out at room temperature or with heating. The reaction can also be performed in a solvent, such as acetonitrile or dimethylformamide.
properties
IUPAC Name |
2-fluoro-6-(2-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-18-12-8-3-2-5-9(12)10-6-4-7-11(15)13(10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZIMGCALAADWNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=C(C(=CC=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689132 |
Source
|
Record name | 3-Fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261930-08-8 |
Source
|
Record name | 3-Fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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